Studies in mycological chemistry. Part XVIII. Synthesis of tetra-O-methyldihydroaverythrin

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000160

Abstract

A synthesis of 2-hexyl-1,3,6,8-tetramethoxyanthraquinone (II) is described. The identity of this compound with tetra-O-methyldihydroaverythrin has been established. The allocation of structure (I) to averythrin is thus supported.

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